2-{[4-(2-naphthyl)-2-pyrimidinyl]thio}-N-phenylacetamide

• IUPAC Name: 2-(4-naphthalen-2-ylpyrimidin-2-yl)sulfanyl-N-phenylacetamide
• InChI: InChI=1S/C22H17N3OS/c26-21(24-19-8-2-1-3-9-19)15-27-22-23-13-12-20(25-22)18-11-10-16-6-4-5-7-17(16)14-18/h1-14H,15H2,(H,24,26)
• InChI Key: CCUQKFVMAIZKQS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)CSC2=NC=CC(=N2)C3=CC4=CC=CC=C4C=C3
• Molecular Formula: C22H17N3OS
• Molecular Weight: 371.5 g/mol

Description

2-{[4-(2-naphthyl)-2-pyrimidinyl]thio}-N-phenylacetamide, also known as NPAA, is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. This compound is a member of the thioamide family, which is known for its diverse biological activities. NPAA has been shown to exhibit antitumor, anti-inflammatory, and antiviral properties, making it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of 2-{[4-(2-naphthyl)-2-pyrimidinyl]thio}-N-phenylacetamide is not fully understood, but it is believed to involve the inhibition of key enzymes and signaling pathways involved in cancer cell proliferation, inflammation, and viral replication. 2-{[4-(2-naphthyl)-2-pyrimidinyl]thio}-N-phenylacetamide has been shown to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and repair. This inhibition leads to DNA damage and cell death in cancer cells. 2-{[4-(2-naphthyl)-2-pyrimidinyl]thio}-N-phenylacetamide has also been shown to inhibit the activity of the NF-κB signaling pathway, which is involved in inflammation and immune response. This inhibition leads to a reduction in inflammation and the associated symptoms. Finally, 2-{[4-(2-naphthyl)-2-pyrimidinyl]thio}-N-phenylacetamide has been shown to inhibit the replication of the influenza virus by targeting the viral polymerase.
Biochemical and Physiological Effects:
2-{[4-(2-naphthyl)-2-pyrimidinyl]thio}-N-phenylacetamide has been shown to exhibit a range of biochemical and physiological effects. In vitro studies have shown that 2-{[4-(2-naphthyl)-2-pyrimidinyl]thio}-N-phenylacetamide inhibits cancer cell proliferation and induces apoptosis, or programmed cell death. 2-{[4-(2-naphthyl)-2-pyrimidinyl]thio}-N-phenylacetamide has also been shown to reduce inflammation by inhibiting the production of inflammatory cytokines and chemokines. In addition, 2-{[4-(2-naphthyl)-2-pyrimidinyl]thio}-N-phenylacetamide has been shown to inhibit viral replication by targeting the viral polymerase. These effects make 2-{[4-(2-naphthyl)-2-pyrimidinyl]thio}-N-phenylacetamide a promising candidate for the development of new drugs for the treatment of cancer, inflammatory diseases, and viral infections.

Advantages and Limitations for Lab Experiments

One advantage of 2-{[4-(2-naphthyl)-2-pyrimidinyl]thio}-N-phenylacetamide is its potent antitumor, anti-inflammatory, and antiviral activity, which makes it a promising candidate for the development of new drugs. Another advantage is its relatively simple synthesis method, which allows for the production of large quantities of the compound. However, one limitation of 2-{[4-(2-naphthyl)-2-pyrimidinyl]thio}-N-phenylacetamide is its potential toxicity, which requires careful evaluation in preclinical studies. Another limitation is its limited solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 2-{[4-(2-naphthyl)-2-pyrimidinyl]thio}-N-phenylacetamide. One direction is the optimization of the synthesis method to improve the yield and purity of the compound. Another direction is the evaluation of the toxicity and pharmacokinetics of 2-{[4-(2-naphthyl)-2-pyrimidinyl]thio}-N-phenylacetamide in preclinical studies. Additionally, further research is needed to elucidate the mechanism of action of 2-{[4-(2-naphthyl)-2-pyrimidinyl]thio}-N-phenylacetamide and its potential targets in cancer cells, inflammatory cells, and viral particles. Finally, future studies should explore the potential of 2-{[4-(2-naphthyl)-2-pyrimidinyl]thio}-N-phenylacetamide as a lead compound for the development of new drugs for the treatment of cancer, inflammatory diseases, and viral infections.

Scientific Research Applications

2-{[4-(2-naphthyl)-2-pyrimidinyl]thio}-N-phenylacetamide has been the subject of scientific research due to its potential therapeutic applications. Studies have shown that 2-{[4-(2-naphthyl)-2-pyrimidinyl]thio}-N-phenylacetamide exhibits potent antitumor activity against a variety of cancer cell lines, including breast, lung, and colon cancer. 2-{[4-(2-naphthyl)-2-pyrimidinyl]thio}-N-phenylacetamide has also been shown to have anti-inflammatory effects, making it a potential treatment for inflammatory diseases such as rheumatoid arthritis and multiple sclerosis. In addition, 2-{[4-(2-naphthyl)-2-pyrimidinyl]thio}-N-phenylacetamide has been shown to possess antiviral activity against the influenza virus, making it a promising candidate for the development of new antiviral drugs.